An In-depth Technical Guide to the Safety Assessment of HC Red No. 16
An In-depth Technical Guide to the Safety Assessment of HC Red No. 16
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive technical overview of the safety assessment of the hair dye ingredient HC Red No. 16. It is designed to offer in-depth insights into the methodologies and scientific reasoning behind its toxicological evaluation, moving beyond a standard Safety Data Sheet (SDS) to a more analytical and field-proven perspective.
Introduction to HC Red No. 16
HC Red No. 16, chemically identified as N-(2-nitro-4-aminophenyl)-allylamine, is a direct hair dye ingredient used in both non-oxidative and oxidative hair coloring formulations. Its safety has been a subject of review by regulatory bodies such as the European Commission's Scientific Committee on Consumer Safety (SCCS). The SCCS has expressed concerns that at its permitted usage levels, HC Red No. 16 may pose a risk to consumer health due to a low margin of safety.[1] This guide will delve into the critical toxicological endpoints that inform such regulatory standpoints.
Physicochemical Properties and Their Toxicological Implications
| Property | Typical Value/Characteristic for "HC" Dyes | Toxicological Relevance |
| Molecular Formula | C9H11N3O2 (for HC Red No. 16) | Influences molecular weight, which can affect dermal absorption. |
| Molecular Weight | 193.2 g/mol (for HC Red No. 16) | Lower molecular weight compounds (<500 Da) are generally more readily absorbed through the skin. |
| Physical Form | Typically a powder or crystalline solid | The physical form impacts handling procedures and potential for inhalation exposure. |
| Solubility | Varies; often sparingly soluble in water but soluble in organic solvents. | Solubility characteristics determine the appropriate vehicle for toxicological testing and influence its bioavailability. |
| Octanol/Water Partition Coefficient (Log P) | Not specified for HC Red No. 16, but related compounds like HC Red No. 3 have a Log P of 1.9.[2] | This value provides an indication of the substance's lipophilicity and potential to penetrate the stratum corneum. |
The chemical structure of HC Red No. 16 is a critical determinant of its reactivity and potential for toxicological effects.
Caption: Chemical structure of HC Red No. 16.
Toxicological Profile: A Mechanistic Approach
The safety assessment of a hair dye ingredient like HC Red No. 16 involves a battery of toxicological tests to evaluate its potential to cause adverse health effects. The SCCS has evaluated this ingredient based on endpoints including acute oral toxicity, skin irritation, skin sensitization, dermal absorption, and genotoxicity.[1]
Acute Toxicity
Acute toxicity studies determine the short-term adverse effects of a substance following a single or multiple exposures over a short period. For hair dyes, the oral route is a primary focus to assess risks from accidental ingestion.
Typical Protocol: Acute Oral Toxicity (Up-and-Down Procedure - OECD 425)
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Animal Model: Typically, female rats are used as they are generally more sensitive.
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Dosing: A single animal is dosed with the test substance. The starting dose is selected based on available information.
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Observation: The animal is observed for signs of toxicity and mortality for up to 14 days.
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Dose Adjustment:
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If the animal survives, the next animal is dosed at a higher level.
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If the animal dies, the next animal is dosed at a lower level.
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Endpoint: The LD50 (the dose estimated to be lethal to 50% of the animals) is determined.
For a related compound, HC Red No. 3, the LD50 in rats was determined to be between 1250–2500 mg/kg bw for males and 2500–5000 mg/kg bw for females.[3]
Skin and Eye Irritation
These tests assess the potential of a substance to cause reversible inflammatory changes to the skin and eyes upon contact.
Typical Protocol: In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method (OECD 439)
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Test System: A reconstructed human epidermis model is used, which mimics the biochemical and physiological properties of the upper parts of the human skin.
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Application: The test substance is applied topically to the skin tissue.
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Incubation: The tissue is incubated for a defined period.
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Viability Assessment: Cell viability is measured, typically using an MTT assay.
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Classification: A reduction in viability below a certain threshold indicates that the substance is an irritant.
Skin Sensitization
Skin sensitization is an allergic reaction that develops after repeated exposure to a substance. Hair dyes are a known cause of allergic contact dermatitis.
Workflow for Skin Sensitization Assessment
Caption: Workflow for assessing skin sensitization potential.
The Local Lymph Node Assay (LLNA) is a key in vivo test. It measures the proliferation of lymphocytes in the draining lymph nodes of mice following topical application of the test substance. A stimulation index of 3 or more is generally considered a positive result.[4] For HC Red No. 7, a related compound, an EC3 value (the concentration estimated to produce a stimulation index of 3) of 1.2% was determined, indicating it is a sensitizer.[3]
Genotoxicity
Genotoxicity tests are crucial for identifying substances that can cause damage to DNA and chromosomes, which may lead to cancer or heritable defects. A battery of tests is typically required to assess different genotoxic endpoints.[5][6]
Standard Genotoxicity Testing Battery for Hair Dyes
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Bacterial Reverse Mutation Test (Ames Test - OECD 471): This in vitro test uses several strains of Salmonella typhimurium and Escherichia coli to detect point mutations.[7]
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In Vitro Mammalian Cell Gene Mutation Test (e.g., Mouse Lymphoma Assay - OECD 490): This assay detects gene mutations in mammalian cells.
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In Vitro Micronucleus Test (OECD 487): This test identifies substances that cause chromosomal damage by detecting the formation of micronuclei in cultured mammalian cells.
Caption: Decision tree for genotoxicity assessment of hair dyes.
If any of the in vitro tests yield a positive result, further in vivo testing is required to determine if the genotoxic effects are expressed in a whole organism.[5]
Risk Characterization and Margin of Safety
The final step in the safety assessment is to characterize the risk to consumers. This involves comparing the level of exposure to the substance with the no-observed-adverse-effect-level (NOAEL) from toxicological studies to calculate a Margin of Safety (MOS).
MOS = NOAEL / Systemic Exposure Dose (SED)
A MOS of 100 or greater is generally considered acceptable for cosmetic ingredients. The SCCS concluded that the use of HC Red No. 16 at concentrations of 0.75% in oxidative and 1.5% in non-oxidative hair dye formulations poses a risk to consumer health due to a low margin of safety.[1]
Conclusion
The safety assessment of HC Red No. 16 is a multi-faceted process that relies on a comprehensive evaluation of its physicochemical properties and toxicological profile. While a definitive Safety Data Sheet with all endpoints is not publicly available, the data from regulatory bodies and studies on related compounds indicate a potential for skin sensitization and a narrow margin of safety at its current usage levels. This underscores the importance of a rigorous, evidence-based approach to ensure the safety of cosmetic ingredients. For researchers and professionals in drug development, the methodologies outlined in this guide provide a framework for understanding and conducting robust safety assessments of novel chemical entities.
References
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Kirkland, D., et al. (2005). Testing strategies in mutagenicity and genetic toxicology: an appraisal of the guidelines of the European Scientific Committee for Cosmetics and Non-Food Products for the evaluation of hair dyes. Mutation Research/Genetic Toxicology and Environmental Mutagenesis, 588(2), 88-105. [Link]
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Cosmetics Design Europe. (2010). Red hair dye ingredient poses risk, says EU scientific committee. [Link]
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Zovko, M., et al. (2023). Genotoxicity of oxidative hair dye precursors: A systematic review. Human & Experimental Toxicology, 42, 09603271231159803. [Link]
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European Commission. (2002). The SCCNFP's opinion on an updated recommended strategy for testing hair dyes for their potential genotoxicity/mutagenicity/carcinogenicity. [Link]
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Goebel, C., et al. (2012). Hair dye and risk of skin sensitization induction: a product survey and quantitative risk assessment for para-phenylenediamine (PPD). Contact Dermatitis, 66(5), 235-244. [Link]
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Kim, J. H., et al. (2024). In Vitro Genotoxicity Test of m-Phenylenediamine Using the Chromosomal Aberration Assay in Cultured Mammalian Cells. Journal of Toxicology and Environmental Health, Part A, 87(1), 1-10. [Link]
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European Commission. (2006). MEMORANDUM ON HAIR DYE SUBSTANCES AND THEIR SKIN SENSITISING PROPERTIES. [Link]
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NICNAS. (2018). Human health tier II assessment for HC Red 3 and HC Red 7. [Link]
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International Agency for Research on Cancer. (1993). HC RED NO. 3. In Occupational Exposures of Hairdressers and Barbers and Personal Use of Hair Colourants; Some Hair Dyes, Cosmetic Colourants, Industrial Dyestuffs and Aromatic Amines (Vol. 57). IARC. [Link]
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European Commission. (2010). Opinion of the Scientific Committee on Consumer Safety on HC Red n° 3 (B50). [Link]
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Final report on the safety assessment of HC Red No. 7. (2008). International Journal of Toxicology, 27 Suppl 3, 43-58. [Link]
Sources
- 1. Red hair dye ingredient poses risk, says EU scientific committee [cosmeticsdesign-europe.com]
- 2. HC RED NO. 3 - Occupational Exposures of Hairdressers and Barbers and Personal Use of Hair Colourants; Some Hair Dyes, Cosmetic Colourants, Industrial Dyestuffs and Aromatic Amines - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 3. industrialchemicals.gov.au [industrialchemicals.gov.au]
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